Cas no 1158680-98-8 (1-(tetrahydro-pyran-2-yl)-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole)

• Product Name: 1-(tetrahydro-pyran-2-yl)-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• CAS No: 1158680-98-8
• MF: C₁₈H₂₅BN₂O₃
• MW: 328.213704824448
• MDL: MFCD19689516
• CID: 4561188
• PubChem ID: 59276278
• Update Time: 2024-11-03

1-(tetrahydro-pyran-2-yl)-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-2-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1-(tetrahydro-2H-pyran)-1H-indazol-6-boronic acid pinacol ester
• 1H-Indazole, 1-(tetrahydro-2H-pyran-2-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Tetrahydropyran-2-yl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 1-(tetrahydro-pyran-2-yl)-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• 1-(Tetrahydropyran-2-yl)-6-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-indazole
• MFCD19689516
• AKOS022178777
• 1-(oxan-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1158680-98-8
• SCHEMBL2144475
• DTXSID901124014
• SXVSMJSODQLQDT-UHFFFAOYSA-N
• CS-0175685
• 1-(oxan-2-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• AB91159
• DB-121152
• F15539

• MDL： MFCD19689516
• Inchi： 1S/C18H25BN2O3/c1-17(2)18(3,4)24-19(23-17)14-9-8-13-12-20-21(15(13)11-14)16-7-5-6-10-22-16/h8-9,11-12,16H,5-7,10H2,1-4H3
• InChI Key： SXVSMJSODQLQDT-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C=CC(B3OC(C)(C)C(C)(C)O3)=C2)C=N1

Computed Properties

• Exact Mass: 328.1958228g/mol
• Monoisotopic Mass: 328.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų